![molecular formula C9H15ClO2S B6174612 3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride CAS No. 2742657-34-5](/img/no-structure.png)
3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride
Overview
Description
3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride, also known as TBSCl, is a sulfonyl chloride derivative that is widely used in organic synthesis. It is a versatile reagent that can be used for a variety of reactions, including protection of hydroxyl groups, preparation of sulfonamides, and synthesis of carbamates.
Mechanism of Action
The mechanism of action of 3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride involves the formation of a covalent bond between the sulfonyl chloride group and the hydroxyl group of the substrate. The resulting this compound group is stable under a wide range of reaction conditions, but can be cleaved under mild conditions using fluoride ion sources.
Biochemical and Physiological Effects:
This compound is not commonly used in biological or physiological studies, as it is primarily used in organic synthesis. However, it is important to note that the this compound group is not expected to have any significant biological activity or toxicity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride as a protecting group is its stability under a wide range of reaction conditions. It can be used in both acidic and basic conditions, and is stable to a wide range of reagents and solvents. Additionally, this compound is easily removed under mild conditions using fluoride ion sources, which minimizes the risk of side reactions or damage to the substrate.
One of the limitations of using this compound is that it is not compatible with certain functional groups, such as primary amines and carboxylic acids. Additionally, the this compound group can be difficult to remove from certain substrates, which can lead to low yields or the need for harsher reaction conditions.
Future Directions
There are several potential future directions for research involving 3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride. One potential area of research is the development of new methods for the synthesis of this compound derivatives with improved reactivity or selectivity. Another potential area of research is the application of this compound in the synthesis of complex natural products or pharmaceuticals. Finally, there is potential for research into the development of new methods for the removal of the this compound group, which could improve the efficiency and selectivity of reactions involving this protecting group.
Synthesis Methods
The synthesis of 3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride involves the reaction of tert-butyl bicyclo[1.1.1]pentane-1-carboxylate with thionyl chloride in the presence of a catalytic amount of dimethylformamide. The reaction proceeds smoothly at room temperature to give this compound in good yield. The purity of the product can be improved by recrystallization from hexane.
Scientific Research Applications
3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride has been widely used in organic synthesis as a protecting group for hydroxyl groups. It can be used to protect primary, secondary, and tertiary alcohols, as well as phenols and carboxylic acids. The this compound group can be easily removed under mild conditions using fluoride ion sources, such as tetrabutylammonium fluoride or silver fluoride.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride can be achieved through a multi-step process involving the protection of a bicyclic ketone intermediate followed by sulfonylation and chlorination.", "Starting Materials": [ "Cyclopropane", "Acetone", "Tert-butyl alcohol", "Sulfonyl chloride", "Thionyl chloride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopropane is reacted with acetone in the presence of tert-butyl alcohol to form the bicyclic ketone intermediate.", "Step 2: The ketone intermediate is protected by reaction with sulfonyl chloride in the presence of thionyl chloride to form the sulfonyl ketone intermediate.", "Step 3: The sulfonyl ketone intermediate is then chlorinated with thionyl chloride to form the sulfonyl chloride intermediate.", "Step 4: The sulfonyl chloride intermediate is then treated with hydrochloric acid to form the final product, 3-tert-butylbicyclo[1.1.1]pentane-1-sulfonyl chloride.", "Step 5: The product is then washed with sodium bicarbonate solution and water, and dried over sodium chloride." ] } | |
CAS RN |
2742657-34-5 |
Molecular Formula |
C9H15ClO2S |
Molecular Weight |
222.7 |
Purity |
95 |
Origin of Product |
United States |
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